Cas no 1557662-14-2 ((3-bromo-1-methyl-1H-pyrazol-5-yl)methanamine)

• Product Name: (3-bromo-1-methyl-1H-pyrazol-5-yl)methanamine
• CAS No: 1557662-14-2
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• CID: 5962600
• PubChem ID: 83851981
• Update Time: 2025-06-07

(3-bromo-1-methyl-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanamine, 3-bromo-1-methyl-
• (3-bromo-1-methyl-1H-pyrazol-5-yl)methanamine
• 1557662-14-2
• EN300-1897159

• Inchi： 1S/C5H8BrN3/c1-9-4(3-7)2-5(6)8-9/h2H,3,7H2,1H3
• InChI Key： WWRXJDMMDFDOQC-UHFFFAOYSA-N
• SMILES： N1(C)C(CN)=CC(Br)=N1

Computed Properties

• Exact Mass: 188.99016g/mol
• Monoisotopic Mass: 188.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• Boiling Point: 291.1±25.0 °C(Predicted)
• pka: 8.78±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-bromo-1-methyl-1H-pyrazol-5-yl)methanamine

Introduction to (3-bromo-1-methyl-1H-pyrazol-5-yl)methanamine (CAS No. 1557662-14-2)

(3-bromo-1-methyl-1H-pyrazol-5-yl)methanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1557662-14-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a pyrazole core substituted with a bromo group at the 3-position and a methyl group at the 1-position, further functionalized with an amine group at the 5-position. Such structural motifs are frequently explored in the development of novel bioactive molecules.

The< strong>pyrazole scaffold is a privileged structure in drug discovery, known for its ability to engage in various biological interactions due to its rigid bicyclic system and presence of nitrogen atoms capable of hydrogen bonding. The introduction of a< strong>bromo atom at the 3-position and a< strong>methyl group at the 1-position introduces additional functional handles that can be utilized for further derivatization, enabling the synthesis of a diverse array of analogs. The amine group at the 5-position provides a site for further chemical modifications, such as coupling reactions with carboxylic acids or activation intermediates, facilitating the development of more complex molecular architectures.

In recent years, there has been a surge in interest regarding pyrazole derivatives as pharmacophores due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The< strong>(3-bromo-1-methyl-1H-pyrazol-5-yl)methanamine structure, with its specific substitution pattern, is particularly intriguing as it combines multiple pharmacologically relevant moieties into a single molecule. This compound has been investigated in various preclinical studies for its potential as an intermediate in the synthesis of more complex drug candidates.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyrazole derivatives have been shown to interact with enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathways. The< strong>bromo and< strong>methyl substituents may influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity towards target enzymes. Additionally, the amine group can serve as a point of interaction with other biological molecules, enhancing binding interactions and potentially improving drug-like properties.

The synthesis of< strong>(3-bromo-1-methyl-1H-pyrazol-5-yl)methanamine involves multi-step organic transformations that highlight the synthetic versatility of pyrazole chemistry. The bromination and methylation steps are critical in establishing the desired substitution pattern on the pyrazole ring. Subsequent functionalization at the 5-position with an amine group requires careful consideration to ensure regioselectivity and high yields. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations, have been employed to achieve these modifications efficiently.

The pharmacological evaluation of< strong>(3-bromo-1-methyl-1H-pyrazol-5-yl)methanamine has revealed promising results in several in vitro assays. Studies have demonstrated its ability to inhibit certain kinases with high specificity, suggesting its potential as an anticancer agent. Furthermore, preliminary cell-based assays have shown that this compound can modulate signaling pathways associated with inflammation and immune response. These findings underscore its therapeutic potential and justify further investigation into its mechanism of action.

In conclusion, (3-bromo-1-methyl-1H-pyrazol-5-yl)methanamine (CAS No. 1557662-14-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique substitution pattern on the pyrazole core makes it a valuable scaffold for developing novel bioactive molecules. The combination of a bromo group, a methyl group, and an amine function provides multiple opportunities for further chemical manipulation and biological evaluation. As research in heterocyclic chemistry continues to advance, compounds like this are likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.